N-(2,5-difluorophenyl)-4-(6-(furan-2-yl)pyridazin-3-yl)piperazine-1-carboxamide
Overview
Description
N-(2,5-difluorophenyl)-4-(6-(furan-2-yl)pyridazin-3-yl)piperazine-1-carboxamide, also known as DFPP, is a compound that has been widely studied for its potential therapeutic applications. DFPP belongs to the family of piperazine-based compounds and has been shown to exhibit a range of biological activities. In
Mechanism of Action
The exact mechanism of action of N-(2,5-difluorophenyl)-4-(6-(furan-2-yl)pyridazin-3-yl)piperazine-1-carboxamide is not fully understood. However, studies have shown that this compound acts as an inhibitor of various enzymes and receptors, including histone deacetylases and GABA-A receptors. This compound has also been shown to modulate the activity of various signaling pathways, including the PI3K/Akt and MAPK pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and modulate the activity of immune cells. This compound has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-(2,5-difluorophenyl)-4-(6-(furan-2-yl)pyridazin-3-yl)piperazine-1-carboxamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. This compound also exhibits a range of biological activities, making it a useful tool for studying various biological processes. However, this compound also has some limitations. It can be difficult to obtain large quantities of this compound, and its solubility in aqueous solutions can be limited.
Future Directions
There are several future directions for the study of N-(2,5-difluorophenyl)-4-(6-(furan-2-yl)pyridazin-3-yl)piperazine-1-carboxamide. One potential direction is the development of this compound-based therapeutics for the treatment of cancer and neurodegenerative diseases. Another potential direction is the study of this compound as a modulator of the immune system. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various biological processes.
Scientific Research Applications
N-(2,5-difluorophenyl)-4-(6-(furan-2-yl)pyridazin-3-yl)piperazine-1-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antiviral properties. This compound has also been shown to have potential applications in the treatment of neurodegenerative diseases and as a modulator of the immune system.
properties
IUPAC Name |
N-(2,5-difluorophenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F2N5O2/c20-13-3-4-14(21)16(12-13)22-19(27)26-9-7-25(8-10-26)18-6-5-15(23-24-18)17-2-1-11-28-17/h1-6,11-12H,7-10H2,(H,22,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRRLMRDLBCPDPZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)C(=O)NC4=C(C=CC(=C4)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F2N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(Benzo[d][1,3]dioxol-5-yl)-2-((4-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)ethanone](/img/structure/B3402028.png)
![3-[4-(3-Chlorobenzoyl)piperazin-1-yl]-6-(4-methylphenyl)pyridazine](/img/structure/B3402100.png)
